1-(4-(3-Chlorophenyl)piperazin-1-yl)-3-(4-propylphenoxy)propan-2-ol hydrochloride

• IUPAC Name: 1-[4-(3-chlorophenyl)piperazin-1-yl]-3-(4-propylphenoxy)propan-2-ol;hydrochloride
• InChI: InChI=1S/C22H29ClN2O2.ClH/c1-2-4-18-7-9-22(10-8-18)27-17-21(26)16-24-11-13-25(14-12-24)20-6-3-5-19(23)15-20;/h3,5-10,15,21,26H,2,4,11-14,16-17H2,1H3;1H
• InChI Key: PADNIZLSXNAXGJ-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC=C(C=C1)OCC(CN2CCN(CC2)C3=CC(=CC=C3)Cl)O.Cl
• Molecular Formula: C22H30Cl2N2O2
• Molecular Weight: 425.4 g/mol
• CAS No.: 1215838-85-9

Description

1-(4-(3-Chlorophenyl)piperazin-1-yl)-3-(4-propylphenoxy)propan-2-ol hydrochloride is a synthetic organic compound characterized by a piperazine core substituted with a 3-chlorophenyl group and a propan-2-ol side chain linked to a 4-propylphenoxy moiety. The hydrochloride salt enhances its solubility and stability, making it suitable for pharmaceutical applications. The compound’s structure combines a piperazine ring (common in neuropharmacological agents) with aryloxy and chlorophenyl substituents, which are critical for receptor binding and metabolic properties.

Biological Activity

1-(4-(3-Chlorophenyl)piperazin-1-yl)-3-(4-propylphenoxy)propan-2-ol hydrochloride, with the CAS number 1215838-85-9, is a synthetic organic compound that features a chlorophenylpiperazine moiety. This compound is primarily investigated for its potential biological activities, particularly in the central nervous system (CNS).

Chemical Structure and Properties

The molecular formula of this compound is $C_{22}H_{30}Cl_2N_2O_2$ with a molecular weight of 425.39 g/mol. The structure includes:

• A chlorophenylpiperazine group, which may indicate psychoactive properties.
• A propylphenoxy group that could enhance lipophilicity, influencing its interaction with biological membranes.
• A propanol chain that may facilitate hydrogen bonding and solubility in biological contexts.

Antimicrobial Activity

Research indicates that piperazine derivatives exhibit significant antimicrobial properties. A study synthesized various piperazine-containing compounds and evaluated their activity against bacterial strains such as Staphylococcus aureus and Escherichia coli. The results demonstrated moderate to significant antibacterial activity across different derivatives, suggesting that similar compounds might exhibit comparable effects .

CNS Activity

Due to the presence of the chlorophenylpiperazine structure, there is speculation regarding its CNS activity. Compounds with similar structures have been associated with psychotropic effects, including anxiolytic and antidepressant properties. However, direct evidence for this specific compound remains sparse.

Case Studies and Research Findings

A few notable studies relevant to the biological activity of piperazine derivatives include:

• Antimicrobial Screening : A study focusing on piperazine derivatives reported that newly synthesized compounds displayed varying degrees of antibacterial activity against both Gram-positive and Gram-negative bacteria. The minimum inhibitory concentrations (MICs) were determined for these compounds, indicating their potential as antimicrobial agents .
• Structure-Activity Relationship (SAR) : Research on structurally similar compounds has highlighted the importance of specific functional groups in enhancing biological activity. For instance, modifications in the piperazine ring or substituents on the phenyl rings can lead to significant changes in activity profiles .

Summary Table of Biological Activities

Activity Type	Observed Effects	Reference
Antimicrobial	Moderate to significant activity
CNS Activity	Potential modulation of serotonin	Speculative based on SAR
Structure Analysis	Influence of lipophilicity on activity

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound belongs to a class of piperazine derivatives with variable aryl and alkoxy substituents. Below is a detailed comparison with structurally related analogs, focusing on substituent effects, molecular properties, and synthesis:

Key Observations:

Substituent Effects: Chlorophenyl vs. Methoxyphenyl: The 3-chlorophenyl group (target compound) may enhance receptor affinity compared to 4-methoxyphenyl (), as chloro substituents are electron-withdrawing and influence π-π interactions.

Synthetic Yields: Urea-linked analogs () exhibit yields >85%, suggesting efficient coupling reactions. However, the target compound’s synthesis may involve more complex steps due to the propan-2-ol and phenoxy linkages.

Impurity Profiles :

• Impurities like 1-(3-Chlorophenyl)-4-(3-chloropropyl)piperazine () highlight common byproducts in piperazine alkylation reactions, necessitating rigorous quality control .

Structural Divergence :

• Urea derivatives () replace the propan-2-ol group with a thiazol-urea moiety, increasing molecular weight (~500 vs. ~437) and polarity, which may alter pharmacokinetics.

Research Implications

• Quality Control : Reference standards for impurities () are critical for ensuring synthetic reproducibility and regulatory compliance.
• Computational Modeling : Tools like AutoDock () could predict receptor binding modes, while Multiwfn () might analyze electron localization in the chlorophenyl group .

Q & A

Q. Optimization Strategies :

• Catalyst Selection : Use phase-transfer catalysts (e.g., tetrabutylammonium bromide) to enhance alkylation efficiency.
• Temperature Control : Maintain 60–80°C during coupling to minimize side reactions.
• Solvent Purity : Ensure anhydrous conditions to prevent hydrolysis of intermediates.

Advanced Question: How can statistical Design of Experiments (DoE) improve the yield and purity of this compound during scale-up?

Methodological Answer :
DoE minimizes experimental trials while identifying critical factors:

• Factors : Reaction temperature, molar ratio (piperazine:alkylating agent), solvent volume, and reaction time.
• Response Variables : Yield (%) and HPLC purity (%) .

Q. Example DoE Workflow :

Screening : Use a fractional factorial design to identify significant factors.

Optimization : Apply a central composite design (CCD) to refine conditions.

Validation : Confirm reproducibility under optimal settings (e.g., 1:1.2 molar ratio, 70°C, 12-hour reaction time).

Q. Data Analysis :

• ANOVA : Quantify factor contributions (e.g., temperature accounts for 40% yield variance).
• Response Surface Modeling : Predict optimal conditions for ≥85% yield and ≥98% purity .

Basic Question: What spectroscopic techniques are essential for characterizing this compound, and what key features should be analyzed?

Q. Methodological Answer :

• NMR Spectroscopy :
  • ¹H NMR : Identify aromatic protons (δ 6.8–7.4 ppm for chlorophenyl), piperazine methylene (δ 2.5–3.5 ppm), and propylphenoxy groups (δ 0.9–1.6 ppm for CH₃) .
  • ¹³C NMR : Confirm ether linkage (C-O at ~70 ppm) and quaternary carbons in the piperazine ring .
• Mass Spectrometry (HRMS) : Verify molecular ion [M+H]⁺ at m/z 418.18 (calculated) and fragmentation patterns (e.g., loss of HCl) .
• HPLC : Assess purity (>95%) using a C18 column (acetonitrile/water + 0.1% TFA) .

Advanced Question: How can researchers resolve contradictions in reported biological activities of structurally analogous piperazine derivatives?

Methodological Answer :
Case Study : Compare this compound with analogs like 3-[4-(3-chlorophenyl)piperazin-1-yl]propan-1-ol (PubChem CID: 122154060) and 1-(2-chlorophenoxy)-3-(4-phenylpiperazin-1-yl)propan-2-ol :

Structural Variations :

• Substituent position (e.g., 3-chlorophenyl vs. 4-chlorophenyl) alters receptor binding.
• Propylphenoxy vs. methoxyphenoxy groups impact lipophilicity (LogP) .

Biological Assays :

• Receptor Binding : Radioligand displacement assays (e.g., 5-HT₁A vs. D₂ receptors).
• Functional Activity : cAMP modulation in HEK293 cells transfected with target receptors.

Data Normalization : Use positive controls (e.g., aripiprazole for dopamine receptors) to calibrate assay variability .

Advanced Question: What computational strategies can predict the compound’s metabolic stability and toxicity?

Q. Methodological Answer :

• Metabolism Prediction :
  • CYP450 Metabolism : Use in silico tools (e.g., StarDrop, Schrödinger) to identify vulnerable sites (e.g., N-dealkylation of piperazine).
  • Docking Studies : Simulate interactions with CYP3A4/2D6 isoforms to predict clearance rates .
• Toxicity Profiling :
  • QSAR Models : Estimate hepatotoxicity (e.g., Liver Toxicity Knowledge Base).
  • AMES Test Simulation : Predict mutagenicity using structural alerts (e.g., nitro groups absent here) .

Basic Question: How should researchers store and handle this compound to ensure stability?

Q. Methodological Answer :

• Storage Conditions :
  • Temperature : –20°C in airtight, light-resistant vials.
  • Solubility : Prepare fresh solutions in DMSO (≤10 mM) to avoid hydrolysis.
• Stability Monitoring :
  • Accelerated Degradation Studies : Expose to 40°C/75% RH for 4 weeks; analyze via HPLC for degradation products (e.g., free piperazine) .

Advanced Question: How can structure-activity relationship (SAR) studies guide the design of derivatives with enhanced selectivity?

Methodological Answer :
SAR Strategies :

Core Modifications :

• Replace 3-chlorophenyl with 3-fluorophenyl to modulate electron-withdrawing effects.
• Shorten propylphenoxy to phenoxy for reduced steric hindrance.

Functional Group Additions :

• Introduce sulfonyl groups to enhance water solubility.

Biological Testing :

• Compare IC₅₀ values across receptor panels (e.g., serotonin vs. adrenergic receptors) .

Q. Example SAR Table :

Derivative	R Group	5-HT₁A Ki (nM)	D₂ Ki (nM)
Parent	3-Chlorophenyl	12.3	450
Analog A	3-Fluorophenyl	8.9	620
Analog B	4-Methoxyphenyl	25.6	210

Basic Question: What in vitro assays are recommended for preliminary evaluation of this compound’s pharmacological activity?

Q. Methodological Answer :

• Receptor Binding :
  • Radioligand Competition : [³H]WAY-100635 for 5-HT₁A, [³H]spiperone for D₂.
• Functional Assays :
  • cAMP Accumulation : Measure Gαi/o-coupled receptor activity in CHO cells.
  • Calcium Flux : Use FLIPR for GPCR activation .

Advanced Question: How can researchers address discrepancies between computational predictions and experimental bioactivity data?

Q. Methodological Answer :

Re-evaluate Models :

• Check force field parameters (e.g., AMBER vs. CHARMM) in molecular dynamics simulations.

Experimental Validation :

• Orthogonal Assays : Combine SPR (surface plasmon resonance) with ITC (isothermal titration calorimetry) to confirm binding kinetics.

Data Reconciliation :

• Adjust for solvent effects (e.g., DMSO vs. aqueous buffer) in in silico predictions .

Basic Question: What are the ethical and regulatory considerations for in vivo studies involving this compound?

Q. Methodological Answer :

• Regulatory Compliance :
  • Follow OECD Guidelines 420/423 for acute oral toxicity testing.
  • Obtain IACUC approval for animal studies (e.g., rodent models).
• Safety Protocols :
  • Use PPE (gloves, goggles) during handling.
  • Dispose of waste via EPA-approved chemical disposal services .